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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity standards for research-
grade Diethylene glycol diacetate (DEGDA). It is intended to be a valuable resource for
researchers, scientists, and professionals in drug development who require a thorough
understanding of the quality attributes of this compound for their work. This document outlines
typical specifications, key analytical methodologies for purity assessment, and potential
impurities that may be present.

Introduction to Diethylene Glycol Diacetate in
Research

Diethylene glycol diacetate (CAS No. 628-68-2) is a diester of diethylene glycol and acetic
acid.[1] Its properties as a solvent and plasticizer make it a valuable excipient in various
pharmaceutical and research applications.[2] Ensuring the high purity of DEGDA is critical in
research and drug development to guarantee the reliability, reproducibility, and safety of
experimental outcomes. Impurities can introduce variability, interfere with analytical
measurements, and potentially exhibit toxicological effects.

Physicochemical Properties

A foundational aspect of defining purity is understanding the fundamental physical and
chemical characteristics of the compound.
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Property Value

Chemical Formula CsH140s

Molecular Weight 190.19 g/mol

Appearance Clear, colorless liquid

Odor Mild, characteristic

Boiling Point 250 °CJ3]

Melting Point 19 °C[3]

Density 1.101 g/mL at 25 °C

Refractive Index (n20/D) 1.431

Solubility Miscible with many organic solvents.

Purity Specifications for Research-Grade Diethylene
Glycol Diacetate

While a universally adopted monograph for "research-grade" Diethylene glycol diacetate may
not be formally established by all pharmacopeias, a high degree of purity is expected. The
following table summarizes typical specifications based on commercially available high-purity
grades and analytical best practices.
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Parameter

Specification

Test Method

Assay (Purity)

> 98.0% (GC)[4]

Gas Chromatography (GC-

FID)
Identity Conforms to reference spectra  FTIR, *H NMR
Water Content <0.1% Karl Fischer Titration
Acidity (as Acetic Acid) < 0.05% Titration
Diethylene Glycol <0.1% GC-FID or HPLC
Heavy Metals (as Pb) <10 ppm ICP-MS or Colorimetric
Method
Residue on Ignition <0.01% Gravimetric

Potential Impurities

The primary impurities in Diethylene glycol diacetate often stem from the synthesis process,

which typically involves the esterification of diethylene glycol with acetic acid.

A logical workflow for identifying and controlling these impurities is crucial.
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Impurity Profile Management for DEGDA

Synthesis Process

Diethylene Glycol Acetic Acid

Esterification

Byproduci Diethylene Glycol Diacetate (Crude)

Incomplete Reaction [ncomplete Reaction \Side Reaction

Potential Impurities v \ Purification

Unreacted Diethylene Glycol Unreacted Acetic Acid Monoacetate Ester Distillation
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Analytical Workflow for DEGDA Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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